N-[[3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]methyl]-3-nitrobenzamide

• IUPAC Name: N-[[3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]methyl]-3-nitrobenzamide
• InChI: InChI=1S/C24H20N4O4/c1-32-22-12-10-17(11-13-22)23-19(16-27(26-23)20-7-3-2-4-8-20)15-25-24(29)18-6-5-9-21(14-18)28(30)31/h2-14,16H,15H2,1H3,(H,25,29)
• InChI Key: XQCSLUPAGUKJLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C=C2CNC(=O)C3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C24H20N4O4
• Molecular Weight: 428.4 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. It may also include information about the functional groups present in the molecule and their positions.

Synthesis Analysis

Synthesis analysis involves a detailed study of the methods used to synthesize the compound. This includes the starting materials, reagents, catalysts, and conditions used in the synthesis.

Molecular Structure Analysis

Molecular structure analysis involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes studying the reactivity of the compound and understanding the mechanisms of its reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound such as its melting point, boiling point, solubility, stability, and reactivity are studied.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The compound’s structure suggests potential as a pharmacophore. . Researchers have investigated derivatives of this compound for their potential as novel drug candidates. . Further studies could explore its interactions with biological targets and evaluate its efficacy against specific diseases.

Anti-inflammatory Properties

. Investigating the anti-inflammatory potential of this compound could lead to the development of new therapeutic agents. Inflammation plays a crucial role in various diseases, including autoimmune disorders and chronic conditions. Understanding its mechanism of action and assessing its anti-inflammatory activity would be valuable.

Coordination Chemistry

The compound’s nitrogen atoms could serve as coordination sites for metal ions. Researchers could investigate its complexation behavior with transition metals. Such complexes might find applications in catalysis, sensors, or luminescent materials.

Mechanism of Action

Target of Action

The primary target of this compound is the Mycobacterial Membrane Protein Large 3 (MmpL3) . MmpL3 is a part of the resistance, nodulation, and cell division (RND) superfamily of transporter enzymes . It is crucial for the translocation of trehalose monomycolates (TMMs), which are essential for the synthesis of cell walls . MmpL3 is a vital gene in Mycobacterium tuberculosis and is present across all mycobacterial species .

Mode of Action

The compound interacts with its target, MmpL3, inhibiting its function . This inhibition disrupts the translocation of TMMs, thereby affecting the synthesis of cell walls in Mycobacterium tuberculosis . The compound’s mode of action is primarily competitive and reversible .

Biochemical Pathways

The inhibition of MmpL3 affects the biochemical pathway responsible for the synthesis of mycobacterial cell walls . This disruption can lead to the death of the bacteria, as the cell wall is crucial for the bacteria’s survival and virulence .

Pharmacokinetics

These compounds are mainly excreted in the feces, with urinary excretion representing a minor route

Result of Action

The result of the compound’s action is the inhibition of cell wall synthesis in Mycobacterium tuberculosis . This leads to the death of the bacteria, making the compound a potential candidate for the development of new antimycobacterial agents .

Safety and Hazards

The safety and hazards associated with the compound are assessed. This includes its toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve further studies on the compound. This could include developing more efficient synthesis methods, studying its reactions, or exploring its potential applications.